Cas no 2228491-48-1 (1-methoxy-2-(2-methylbut-3-yn-2-yl)-4-(trifluoromethyl)benzene)

• Product Name: 1-methoxy-2-(2-methylbut-3-yn-2-yl)-4-(trifluoromethyl)benzene
• CAS No: 2228491-48-1
• MF: C₁₃H₁₃F₃O
• MW: 242.236934423447
• CID: 6235335
• PubChem ID: 165976808
• Update Time: 2025-05-23

1-methoxy-2-(2-methylbut-3-yn-2-yl)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-2-(2-methylbut-3-yn-2-yl)-4-(trifluoromethyl)benzene
• 2228491-48-1
• EN300-1965044

• Inchi： 1S/C13H13F3O/c1-5-12(2,3)10-8-9(13(14,15)16)6-7-11(10)17-4/h1,6-8H,2-4H3
• InChI Key： IWMVMIWREGCBJX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)C(C#C)(C)C)OC)(F)F

Computed Properties

• Exact Mass: 242.09184952g/mol
• Monoisotopic Mass: 242.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-methoxy-2-(2-methylbut-3-yn-2-yl)-4-(trifluoromethyl)benzene

Chemical Profile of 1-methoxy-2-(2-methylbut-3-yn-2-yl)-4-(trifluoromethyl)benzene (CAS No. 2228491-48-1)

1-methoxy-2-(2-methylbut-3-yn-2-yl)-4-(trifluoromethyl)benzene, identified by its CAS number 2228491-48-1, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural features and potential applications. This benzene derivative exhibits a conjugated system with substituents that contribute to its reactivity and functionality, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 1-methoxy-2-(2-methylbut-3-yn-2-yl)-4-(trifluoromethyl)benzene consists of a phenyl ring substituted with a methoxy group at the 1-position, a terminal alkyne at the 2-position, and a trifluoromethyl group at the 4-position. The presence of these functional groups imparts distinct chemical properties that make this compound particularly interesting for researchers exploring novel synthetic pathways and drug development strategies.

In recent years, there has been growing interest in the use of trifluoromethyl-substituted aromatic compounds due to their enhanced metabolic stability and bioavailability. The trifluoromethyl group, in particular, is known to improve the binding affinity of small molecules to biological targets, making it a common motif in medicinal chemistry. The incorporation of this group into 1-methoxy-2-(2-methylbut-3-yn-2-yl)-4-(trifluoromethyl)benzene suggests potential applications in the design of next-generation therapeutics.

The alkyne functionality at the 2-position of the benzene ring provides another layer of reactivity, enabling further derivatization through cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. These reactions are widely used in organic synthesis to construct complex molecular architectures and have been instrumental in the development of novel pharmaceuticals. The 2-methylbut-3-yn-2-yl side chain further enhances the compound's versatility by introducing additional reactive sites for functionalization.

Research published in recent journals has highlighted the importance of methoxy-substituted aromatic compounds in drug discovery. The methoxy group not only influences the electronic properties of the molecule but also plays a role in modulating its interactions with biological systems. Studies have shown that methoxy groups can enhance solubility and improve pharmacokinetic profiles, making them valuable in medicinal chemistry.

The synthesis of 1-methoxy-2-(2-methylbut-3-yn-2-yl)-4-(trifluoromethyl)benzene involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations, are often employed to construct the desired molecular framework efficiently. These methods align with current trends in synthetic organic chemistry aimed at improving efficiency and sustainability.

In materials science, compounds like 1-methoxy-2-(2-methylbut-3-yn-2-yl)-4-(trifluoromethyl)benzene have been explored for their potential applications in organic electronics. The conjugated system and electron-withdrawing substituents can influence charge transport properties, making them suitable candidates for use in semiconductors or optoelectronic devices. Recent advancements in this field have demonstrated the feasibility of using such compounds to develop novel materials with tailored electronic characteristics.

The pharmaceutical industry has also shown interest in this compound due to its structural complexity and potential biological activity. Virtual screening and computational modeling have been used to identify potential binding modes of 1-methoxy-2-(2-methylbut-3-yn-2-yl)-4-(trifluoromethyl)benzene with biological targets such as enzymes or receptors. These studies provide valuable insights into its pharmacological properties and help guide further experimental investigations.

Future research directions may focus on exploring derivatives of 1-methoxy-2-(2-methylbut-3-yn-2-yll)-4-(trifluoromethyl)benzene to optimize its pharmacological profile. By modifying substituent groups or introducing additional functional elements, researchers can fine-tune the compound's activity and selectivity for specific therapeutic applications. Such modifications are essential for translating promising chemical entities into effective drugs.

The growing body of literature on trifluoromethyl-substituted aromatics underscores their significance in modern chemistry. Compounds like 1-methoxy--(trifluoromethyl)benzene, including our subject, represent a testament to the ongoing innovation in synthetic methodologies and their applications across multiple disciplines. As research continues to uncover new possibilities, compounds such as this one will undoubtedly play a crucial role in advancing scientific knowledge and technological development.